Cas no 279226-18-5 (1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI))

• Product Name: 1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI)
• CAS No: 279226-18-5
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 248215
• PubChem ID: 22891669
• Update Time: 2025-04-19

1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI)
• 3H-[1,3]oxazolo[3,4-a]benzimidazol-1-one
• 279226-18-5
• DTXSID20628765
• Benzo[4,5]imidazo[1,2-c]oxazol-1(3H)-one
• 1H,3H-[1,3]Oxazolo[3,4-a]benzimidazol-1-one

• Inchi： 1S/C9H6N2O2/c12-9-11-7-4-2-1-3-6(7)10-8(11)5-13-9/h1-4H,5H2
• InChI Key： GNLKXKWBMLGNOI-UHFFFAOYSA-N
• SMILES： O1C(N2C3C=CC=CC=3N=C2C1)=O

Computed Properties

• Exact Mass: 174.04298
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12